Cas no 1478296-70-6 (1-1-methyl-3-(propan-2-yl)-1H-pyrazol-5-ylethan-1-one)

• Product Name: 1-1-methyl-3-(propan-2-yl)-1H-pyrazol-5-ylethan-1-one
• CAS No: 1478296-70-6
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 5199998
• PubChem ID: 82376195
• Update Time: 2026-03-06

1-1-methyl-3-(propan-2-yl)-1H-pyrazol-5-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[1-methyl-3-(1-methylethyl)-1H-pyrazol-5-yl]-
• 1-(3-isopropyl-1-methyl-1H-pyrazol-5-yl)ethanone
• 1-1-methyl-3-(propan-2-yl)-1H-pyrazol-5-ylethan-1-one

• Inchi： 1S/C9H14N2O/c1-6(2)8-5-9(7(3)12)11(4)10-8/h5-6H,1-4H3
• InChI Key： RBUPGPSBWDCGOT-UHFFFAOYSA-N
• SMILES： C(=O)(C1N(C)N=C(C(C)C)C=1)C

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones